Cas no 828268-72-0 (1H-Imidazolium, 1,2,3-trimethyl-4-nitro-, nitrate)

• Product name: 1H-Imidazolium, 1,2,3-trimethyl-4-nitro-, nitrate
• CAS No: 828268-72-0
• MF: C₆H₁₂N₃O₂+^.NO₃-
• MW: 220.18328
• CID: 681619
• PubChem ID: 71417001

1H-Imidazolium, 1,2,3-trimethyl-4-nitro-, nitrate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,2,3-trimethyl-4-nitro-, nitrate
• 1,2,3-trimethyl-4-nitro-1,2-dihydroimidazol-1-ium,nitrate
• DTXSID90836350
• 1,2,3-Trimethyl-4-nitro-2,3-dihydro-1H-imidazol-1-ium nitrate
• 828268-72-0

• Inchi： InChI=1S/C6H11N3O2.NO3/c1-5-7(2)4-6(8(5)3)9(10)11;2-1(3)4/h4-5H,1-3H3;/q;-1/p+1
• InChI Key： VHNXJRQBNDDOSV-UHFFFAOYSA-O
• SMILES： CC1[NH+](C=C(N1C)[N+](=O)[O-])C.[N+](=O)([O-])[O-]

Computed Properties

• Exact Mass: 220.08076950g/mol
• Monoisotopic Mass: 220.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų